Cas no 2172281-58-0 (2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid)

• Product Name: 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid
• CAS No: 2172281-58-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5777802
• PubChem ID: 165814748
• Update Time: 2025-10-31

2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2172281-58-0
• 2-{[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid
• EN300-1474359
• 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid

• Inchi： 1S/C25H28N2O6/c1-27(33-15-24(29)30)23(28)13-22(16-7-6-8-16)26-25(31)32-14-21-19-11-4-2-9-17(19)18-10-3-5-12-20(18)21/h2-5,9-12,16,21-22H,6-8,13-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： MAZBNMNMRDITIK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N(C)OCC(=O)O)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid

Introduction to 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic Acid (CAS No. 2172281-58-0)

2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid (CAS No. 2172281-58-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its unique structural features, which include a cyclobutyl group, an Fmoc (fluorenylmethyloxycarbonyl) protecting group, and a methylated amide functionality. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The cyclobutyl moiety, on the other hand, imparts conformational rigidity and enhances the lipophilicity of the molecule, which can be crucial for improving the pharmacokinetic properties of drug candidates. The N-methylated amide functionality further modulates the compound's solubility and stability, making it a versatile building block in drug design.

Recent studies have highlighted the potential of 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the cyclobutyl group and the Fmoc protecting group play critical roles in enhancing the compound's binding affinity and selectivity for the target enzyme.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of this compound as a prodrug precursor. The Fmoc protecting group was shown to be effectively cleaved under physiological conditions, releasing the active drug moiety with high efficiency. This approach has significant implications for improving the bioavailability and therapeutic efficacy of drugs that are otherwise poorly absorbed or rapidly metabolized.

The structural complexity of 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid also makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening (HTS) platforms. These techniques allow for the rapid synthesis and evaluation of large libraries of compounds, facilitating the discovery of novel lead compounds with optimized pharmacological properties.

In addition to its therapeutic applications, this compound has been investigated for its potential use in diagnostic imaging agents. The cyclobutyl group and the Fmoc protecting group can be modified to incorporate radiolabels or fluorescent tags, enabling non-invasive monitoring of disease progression and treatment response. A study published in Molecular Imaging and Biology demonstrated that radiolabeled derivatives of this compound exhibited excellent tumor uptake and retention, making them promising candidates for cancer imaging.

The synthesis of 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid typically involves multi-step procedures, including the formation of the Fmoc protecting group, introduction of the cyclobutyl moiety, and functionalization of the amide functionality. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, reducing costs and improving yield.

In conclusion, 2-{3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid (CAS No. 2172281-58-0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel drugs, prodrugs, and diagnostic agents. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in advancing healthcare solutions.